5-(2,3-Difluorophenyl)-2-fluorophenol, 95%

• IUPAC Name: 5-(2,3-difluorophenyl)-2-fluorophenol
• InChI: InChI=1S/C12H7F3O/c13-9-5-4-7(6-11(9)16)8-2-1-3-10(14)12(8)15/h1-6,16H
• InChI Key: KPMUHIUIHSWGHH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)F)C2=CC(=C(C=C2)F)O
• Molecular Formula: C12H7F3O
• DSSTOX Substance ID: DTXSID00684228
• Molecular Weight: 224.18 g/mol
• CAS RN: 1261657-02-6

Description

5-(2,3-Difluorophenyl)-2-fluorophenol, 95% (5-DFP-2-FP) is a phenolic compound with a wide range of applications in the scientific community. It is a versatile compound that is used in a variety of laboratory experiments and research studies. It is a useful reagent for organic synthesis and has potential applications in the medical field.

Scientific Research Applications

5-(2,3-Difluorophenyl)-2-fluorophenol, 95% has a variety of scientific research applications. It is used as a reagent in organic synthesis, as a catalyst in a variety of chemical reactions, and as a starting material for the synthesis of other compounds. It has also been used in the synthesis of pharmaceuticals, such as anti-inflammatory drugs, and in the development of new materials, such as polymers.

Mechanism of Action

The mechanism of action of 5-(2,3-Difluorophenyl)-2-fluorophenol, 95% is not fully understood. However, it is believed to act as a proton donor in chemical reactions. It is also believed to act as a Lewis acid, which means that it can accept electrons from other molecules and form new chemical bonds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(2,3-Difluorophenyl)-2-fluorophenol, 95% are not well understood. However, it is believed to have a mild toxic effect on humans, with the potential to cause irritation and skin sensitization. In laboratory animals, it has been shown to cause liver and kidney damage, as well as reproductive toxicity.

Advantages and Limitations for Lab Experiments

5-(2,3-Difluorophenyl)-2-fluorophenol, 95% has several advantages for laboratory experiments. It is relatively inexpensive, easy to obtain, and has a wide range of applications. Additionally, it is relatively stable and has a low toxicity profile. However, it is not as reactive as some other compounds, which can limit its usefulness in certain experiments.

Future Directions

There are several potential future directions for 5-(2,3-Difluorophenyl)-2-fluorophenol, 95%. One potential direction is to explore its potential as a catalyst for organic synthesis. Additionally, further research could be done to explore its potential applications in the medical field, such as its potential use as an anti-inflammatory drug. Additionally, further research could be done to explore its potential use as a starting material for the synthesis of other compounds or materials. Finally, further research could be done to explore its potential toxicity profile, in order to better understand its effects on humans and other organisms.

Synthesis Methods

5-(2,3-Difluorophenyl)-2-fluorophenol, 95% is synthesized in a two-step process. The first step involves the reaction of difluorobenzene with potassium hydroxide, followed by the addition of hydrochloric acid. The resulting product is then reacted with 2-fluorophenol in the presence of a base, such as sodium hydroxide, to form 5-(2,3-Difluorophenyl)-2-fluorophenol, 95%. The reaction is typically carried out in an aqueous solution at a temperature of approximately 80-90°C.